Cas no 76185-67-6 (2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
• CAS No: 76185-67-6
• MF: C₁₀H₇Cl₃N₂O₂
• MW: 293.533779382706
• CID: 2801395
• PubChem ID: 22497366
• Update Time: 2025-04-21

2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 76185-67-6
• 2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
• SCHEMBL275284
• DTXSID70626216

• Inchi： 1S/C10H7Cl3N2O2/c1-16-7-4-2-6(3-5-7)8-14-15-9(17-8)10(11,12)13/h2-5H,1H3
• InChI Key： ICTNASDKKZRWNT-UHFFFAOYSA-N
• SMILES： ClC(C1=NN=C(C2C=CC(=CC=2)OC)O1)(Cl)Cl

Computed Properties

• Exact Mass: 291.957311Da
• Monoisotopic Mass: 291.957311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.2Ų